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Introduction
Refrigerant R-502 is an azeotropic mixture primarily composed of Chlorodifluoromethane (R-

22) and Chloropentafluoroethane (R-115). Historically, it was widely utilized in low and medium-

temperature refrigeration applications, such as commercial freezers and ice machines, due to

its favorable thermodynamic properties.[1][2] However, owing to its classification as a

chlorofluorocarbon (CFC) and its significant ozone depletion potential (ODP) and global

warming potential (GWP), its production was phased out under the Montreal Protocol.[1][3][4]

Despite its discontinued production, understanding its thermophysical properties remains

crucial for the servicing of existing systems and for academic and historical reference in the

development of alternative refrigerants.

This technical guide provides a comprehensive overview of the core thermophysical properties

of R-502, details the experimental methodologies used for their determination, and presents

the data in a clear, accessible format.

Core Thermophysical Properties of R-502
The thermophysical properties of R-502 have been determined through various experimental

and computational methods. The following tables summarize the key quantitative data for this

refrigerant.
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General and Physical Properties
Property Value

Chemical Formula CHClF₂ / C₂ClF₅

Composition
48.8% R-22 (CHClF₂) / 51.2% R-115

(CClF₂CF₃) by mass[1][2][5][6][7]

Molecular Mass 111.63 g/mol [3][4][5][8]

Boiling Point (at 1 atm) -45.3 °C (-49.5 °F)[3][8]

Freezing Point -17.8 °C (0 °F)[4][9]

Critical Temperature 80.7 °C (177.3 °F) to 81.5 °C (178.7 °F)[3][5]

Critical Pressure 4.02 MPa (582.6 psia)[5][8]

Safety Classification A1[5]

Thermodynamic Properties
Property Value

Heat of Vaporization (at boiling point) 172.59 kJ/kg (74.2 BTU/lb)[3][10]

Liquid Density (at 21.1 °C) 1233.4 kg/m ³ (77 lb/ft³)[3]

Saturated Vapor Density (at boiling point) 6.22 kg/m ³ (0.388 lb/ft³)[3][10]

Specific Heat of Liquid (at 21.1 °C) 1.238 kJ/(kg·K) (0.2958 BTU/lb·°F)[3][10]

Specific Heat of Vapor (at 1 atm, 21.1 °C) 0.687 kJ/(kg·K) (0.1641 BTU/lb·°F)[10]

Environmental Properties
Property Value

Ozone Depletion Potential (ODP) 0.221 - 0.33 (relative to CFC-11)[5][8]

Global Warming Potential (GWP) 4657 - 6200 (relative to CO₂)[5][8]
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Experimental Protocols for Determining
Thermophysical Properties
The determination of the thermophysical properties of refrigerants like R-502 relies on a suite of

well-established experimental techniques. While specific documented protocols for R-502 are

not readily available due to its age, the following methodologies are standard for characterizing

refrigerants.

Pressure-Volume-Temperature (PVT) Measurements
The relationship between pressure, volume, and temperature is fundamental to understanding

the thermodynamic behavior of a fluid. PVT data is essential for constructing equations of state

and calculating properties such as density, enthalpy, and entropy.

Methodology:

Apparatus: A high-pressure, temperature-controlled cell of a known volume is used. This cell

is often a bellows or piston-cylinder arrangement.

Sample Preparation: A precise mass of the refrigerant is introduced into the cell. The system

is evacuated to remove any air or other non-condensable gases.

Measurement:

Isothermal Method: The temperature of the cell is held constant, and the pressure is

varied. The resulting volume is measured. This is repeated at various temperatures.

Isobaric (Constant Pressure) Method: The pressure is kept constant, and the temperature

is varied, while the change in volume is recorded.

Data Analysis: The collected data points of pressure, volume, and temperature are used to

generate comprehensive PVT surfaces and derive other thermodynamic properties.

Calorimetry for Enthalpy of Vaporization
The enthalpy of vaporization (or latent heat) is the energy required to change a substance from

a liquid to a gas at a constant temperature and pressure.
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Methodology:

Apparatus: A differential scanning calorimeter (DSC) or a specialized flow calorimeter is

typically employed.

Procedure (DSC):

A small, precisely weighed sample of the liquid refrigerant is placed in a sample pan.

The pan is heated at a controlled rate.

The instrument measures the heat flow required to maintain the sample at the same

temperature as a reference pan.

At the boiling point, a significant amount of energy is absorbed by the sample, which is

recorded as an endothermic peak on the thermogram.

Data Analysis: The area under this peak is integrated to determine the enthalpy of

vaporization.

Transient Hot-Wire Method for Thermal Conductivity
The transient hot-wire method is a highly accurate technique for measuring the thermal

conductivity of fluids.

Methodology:

Apparatus: A thin platinum wire is submerged in the refrigerant sample. This wire acts as

both a heating element and a resistance thermometer.

Procedure:

A step-wise voltage is applied to the wire, causing its temperature to increase.

The change in the wire's resistance over a short period (typically 1 second) is measured

with high precision.
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Data Analysis: The rate of temperature rise of the wire is directly related to the thermal

conductivity of the surrounding fluid. By analyzing the temperature change as a function of

time, the thermal conductivity can be calculated with high accuracy, minimizing the effects of

convection.

Viscometry for Viscosity Measurement
Viscosity, a measure of a fluid's resistance to flow, is a critical transport property. Various types

of viscometers can be used to measure the viscosity of refrigerants.

Methodology (Capillary Viscometer):

Apparatus: A calibrated glass capillary viscometer (e.g., an Ostwald or Ubbelohde

viscometer) is placed in a constant-temperature bath.

Procedure:

A known volume of the liquid refrigerant is introduced into the viscometer.

The time it takes for the liquid to flow between two marked points under the influence of

gravity is measured.

Data Analysis: The kinematic viscosity is determined from the flow time and the viscometer's

calibration constant. The dynamic viscosity can then be calculated by multiplying the

kinematic viscosity by the density of the refrigerant at that temperature.

Methodology (Rotational Viscometer):

Apparatus: A spindle of a defined geometry is immersed in the refrigerant sample, which is

maintained at a constant temperature.

Procedure:

The spindle is rotated at a constant speed.

The torque required to overcome the viscous drag of the fluid is measured.
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Data Analysis: The dynamic viscosity is calculated from the measured torque, the rotational

speed, and the geometry of the spindle.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for determining the thermal

conductivity of a refrigerant using the transient hot-wire method.
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The thermophysical properties of R-502 refrigerant are well-documented and provide a

valuable dataset for understanding the behavior of azeotropic refrigerant mixtures. While its

use is now restricted due to its environmental impact, the data and the experimental techniques

used to obtain them continue to be relevant for the development and characterization of new,

more environmentally friendly refrigerants. The methodologies described herein represent the

standard practices in the field for obtaining high-quality thermophysical property data, which is

essential for the design and optimization of refrigeration and air-conditioning systems.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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